N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H19NO3S/c24-18(19-10-11-20(26-19)21-9-4-12-27-21)14-23-22(25)13-16-7-3-6-15-5-1-2-8-17(15)16/h1-12,18,24H,13-14H2,(H,23,25)
• InChI Key: KUXRLBHSCXAHEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC(C3=CC=C(O3)C4=CC=CS4)O
• Molecular Formula: C22H19NO3S
• Molecular Weight: 377.5 g/mol

Description

N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide, also known as N-acetyl-N-thiophen-2-yl-2-hydroxy-2-furan ethyl amide, is an organic compound that has been studied extensively in recent years due to its potential applications in the field of medicinal chemistry. This compound has been synthesized and characterized in a variety of ways, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have all been studied in detail.

Scientific Research Applications

N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide has been studied extensively in the field of medicinal chemistry due to its potential applications in the treatment of various diseases. This compound has been found to have anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for the development of new drugs. Additionally, this compound has been studied for its potential applications in the field of drug delivery, as it has been found to be able to cross cell membranes and deliver drugs to their target sites.

Mechanism of Action

The mechanism of action of N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide is not yet fully understood. However, it is believed that this compound has multiple mechanisms of action, including the inhibition of protein kinases and the activation of intracellular signaling pathways. Additionally, this compound has been found to bind to certain receptors on the surface of cells, which can lead to the activation of various intracellular processes.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. This compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and to reduce the production of reactive oxygen species. Additionally, this compound has been found to have anti-tumor, anti-viral, and anti-inflammatory properties, as well as to have the ability to modulate the immune system.

Advantages and Limitations for Lab Experiments

N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide has several advantages and limitations for laboratory experiments. One advantage is that this compound is relatively easy to synthesize using common reagents and reaction conditions. Additionally, this compound has been found to be stable in a variety of conditions, making it suitable for use in long-term experiments. However, this compound has also been found to be toxic at high concentrations, making it unsuitable for use in experiments involving human subjects.

Future Directions

N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide has a wide range of potential applications in the field of medicinal chemistry, and there are many possible future directions for research. One potential direction is the development of new drugs based on this compound, as it has been found to have anti-inflammatory, anti-tumor, and anti-viral properties. Additionally, this compound could be used in the development of new drug delivery systems, as it has been found to be able to cross cell membranes and deliver drugs to their target sites. Finally, further research could be done to explore the mechanism of action of this compound and to develop new methods of synthesis.

Synthesis Methods

N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-(naphthalen-1-yl)acetamide has been synthesized in a variety of ways. One of the most common methods involves the use of thiophene-2-carboxaldehyde and 2-hydroxy-2-furan ethyl amide. The two compounds are reacted in the presence of a base, such as sodium hydroxide, to form the desired compound. Other methods of synthesis involve the use of different reagents, such as ethyl chloroformate, and different reaction conditions, such as the presence of solvents or catalysts.